Cas no 66044-94-8 (4-Cyano-4'-n-butyl-p-terphenyl)

4-Cyano-4'-n-butyl-p-terphenyl is a liquid crystalline compound characterized by its terphenyl core functionalized with a cyano group at the 4-position and an n-butyl chain at the 4'-position. This structure imparts high thermal stability and a broad mesophase range, making it suitable for advanced liquid crystal applications, including display technologies and optoelectronic devices. The cyano group enhances dielectric anisotropy, while the n-butyl chain contributes to favorable viscosity and solubility properties. Its well-defined molecular architecture ensures consistent performance in mixtures, improving alignment and response times in liquid crystal formulations. This compound is particularly valued for its compatibility with high-performance LC matrices and tunable electro-optical properties.

4-Cyano-4'-n-butyl-p-terphenyl structure

66044-94-8 structure

Product Name:4-Cyano-4'-n-butyl-p-terphenyl

CAS No:66044-94-8

MF:C₂₃H₂₁N

MW:311.419545888901

CID:58423

PubChem ID:14439275

Update Time:2025-10-21

4-Cyano-4'-n-butyl-p-terphenyl Chemical and Physical Properties

Names and Identifiers

- 4-Cyano-4'-n-butyl-p-terphenyl
- 4''-butyl-[1,1':4',1''-terphenyl]-4-carbonitrile
- 4-(4-butyl-4-phenylcyclohexa-1,5-dien-1-yl)benzonitrile
- 4-(4-butyl-4-phenyl-1-cyclohexa-1,5-dienyl)benzonitrile
- 4-(4-butyl-4-phenyl-cyclohexa-1,5-dien-1-yl)benzenecarbonitrile
- I14-9110
- AKOS024389660
- 4''-Butyl-[1,1';4',1'']terphenyl-4-carbonitrile
- 4-(4-butyl-4-phenyl-cyclohexa-1,5-dien-1-yl)benzonitrile
- A835316
- SCHEMBL10456991
- 66044-94-8
- FT-0766760
- F16569
- 4-[4-(4-butylphenyl)phenyl]benzonitrile
- Inchi： 1S/C23H21N/c1-2-3-4-18-5-9-20(10-6-18)22-13-15-23(16-14-22)21-11-7-19(17-24)8-12-21/h5-16H,2-4H2,1H3
- InChI Key： XHSYKSDZHRVXHX-UHFFFAOYSA-N
- SMILES： N#CC1C=CC(=CC=1)C1C=CC(=CC=1)C1C=CC(=CC=1)CCCC

Computed Properties

Exact Mass: 311.16700
Monoisotopic Mass: 311.167399674g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 24
Rotatable Bond Count: 5
Complexity: 395
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 6.8
Topological Polar Surface Area: 23.8Å²

Experimental Properties

Density: 1.09
PSA: 23.79000
LogP: 6.23488

4-Cyano-4'-n-butyl-p-terphenyl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1740150-1g	4''-Butyl-[1,1':4',1''-terphenyl]-4-carbonitrile	66044-94-8	98%	1g	￥5405.00	2024-05-04
Ambeed	A109654-1g	4''-Butyl-[1,1':4',1''-terphenyl]-4-carbonitrile	66044-94-8	97%	1g	$1391.0	2025-04-17
Ambeed	A109654-250mg	4''-Butyl-[1,1':4',1''-terphenyl]-4-carbonitrile	66044-94-8	97%	250mg	$559.0	2025-04-17
Ambeed	A109654-250mg	4''-Butyl-[1,1':4',1''-terphenyl]-4-carbonitrile	66044-94-8	97%	250mg	$559.0	2025-04-17